Cas no 912643-68-6 (1-Boc-4-But-1-ynyl-piperidine)
1-Boc-4-But-1-ynyl-piperidine structure
Product Name:1-Boc-4-But-1-ynyl-piperidine
CAS No:912643-68-6
MF:C14H23NO2
MW:237.33792424202
CID:1082303
PubChem ID:11955053
Update Time:2025-04-20
1-Boc-4-But-1-ynyl-piperidine Chemical and Physical Properties
Names and Identifiers
-
- 1-Boc-4-But-1-ynyl-piperidine
- tert-butyl 4-but-1-ynylpiperidine-1-carboxylate
- 912643-68-6
- TERT-BUTYL 4-(BUT-1-YN-1-YL)PIPERIDINE-1-CARBOXYLATE
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- Inchi: 1S/C14H23NO2/c1-5-6-7-12-8-10-15(11-9-12)13(16)17-14(2,3)4/h12H,5,8-11H2,1-4H3
- InChI Key: VTTIVWFVTNHQNA-UHFFFAOYSA-N
- SMILES: O(C(C)(C)C)C(N1CCC(C#CCC)CC1)=O
Computed Properties
- Exact Mass: 237.172878976g/mol
- Monoisotopic Mass: 237.172878976g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 321
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 29.5Ų
1-Boc-4-But-1-ynyl-piperidine Related Literature
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Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
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Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
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Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
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Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
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Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
912643-68-6 (1-Boc-4-But-1-ynyl-piperidine) Related Products
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